Cas no 2640817-64-5 (4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide)
4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[[1-[2-[4-(Trifluoromethyl)phenyl]acetyl]-3-azetidinyl]oxy]-2-pyridinecarboxamide
- 2640817-64-5
- 4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide
- F6709-5305
- AKOS040717881
- 4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide
-
- Inchi: 1S/C18H16F3N3O3/c19-18(20,21)12-3-1-11(2-4-12)7-16(25)24-9-14(10-24)27-13-5-6-23-15(8-13)17(22)26/h1-6,8,14H,7,9-10H2,(H2,22,26)
- InChI Key: YSDLDGXDBRFBQK-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)CC(N1CC(C1)OC1C=CN=C(C(N)=O)C=1)=O)(F)F
Computed Properties
- Exact Mass: 379.11437587g/mol
- Monoisotopic Mass: 379.11437587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 85.5Ų
Experimental Properties
- Density: 1.410±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 569.8±50.0 °C(Predicted)
- pka: 14.79±0.50(Predicted)
4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6709-5305-2μmol |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-5μmol |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-10μmol |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-20μmol |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-1mg |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-2mg |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-3mg |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-4mg |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-5mg |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6709-5305-10mg |
4-[(1-{2-[4-(trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide |
2640817-64-5 | 10mg |
$79.0 | 2023-09-07 |
4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide
Research Briefing on 4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide (CAS: 2640817-64-5)
Recent studies on the compound 4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide (CAS: 2640817-64-5) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of investigations aimed at understanding its pharmacological properties, mechanism of action, and potential therapeutic applications.
The compound's structure includes a pyridine-2-carboxamide core linked to an azetidinyloxy moiety, which is further functionalized with a trifluoromethylphenylacetyl group. This structural complexity suggests potential interactions with various biological targets, making it a subject of interest in drug discovery. Recent research has focused on its synthesis, optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.
One of the key findings from recent studies is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. In vitro assays have demonstrated its efficacy in reducing pro-inflammatory cytokine production, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, molecular docking studies have provided insights into its binding interactions with target proteins, further elucidating its mechanism of action.
Another area of investigation has been the compound's pharmacokinetic properties. Preliminary studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and bioavailability. Researchers have also explored structural analogs to identify derivatives with improved potency and selectivity.
In conclusion, 4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to further characterize its biological activities and optimize its pharmacological properties for potential clinical applications. Future studies will likely focus on in vivo efficacy and safety evaluations to advance this compound toward preclinical development.
2640817-64-5 (4-[(1-{2-[4-(Trifluoromethyl)phenyl]acetyl}azetidin-3-yl)oxy]pyridine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)